Cas no 221313-10-6 (methyl 6-(trifluoromethyl)pyridine-3-carboxylate)

• Product name: methyl 6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 221313-10-6
• MF: C₈H₆F₃NO₂
• MW: 205.1340
• MDL: MFCD03001346
• CID: 67046
• PubChem ID: 2775647

methyl 6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(trifluoromethyl)nicotinate
• Methyl 2-(trifluoromethyl)-5-pyridinecarboxylate
• methyl 6-(trifluoromethyl)pyridine-3-carboxylate
• 3-pyridinecarboxylic acid,6-(trifluoromethyl)-,methyl ester
• 6-trifluoromethylnicotinic acid methyl ester
• Methyl 2-(trifluoromethyl)pyridine-5-carboxylate
• Methyl6-(Trifluoromethyl)Nicotinate
• Methyl 6-trifluoromethylnicotinate
• 3-pyridinecarboxylic acid, 6-(trifluoromethyl)-, methyl ester
• 6-Trifluoromethyl-nicotinic acid methyl ester
• PubChem18762
• methyltrifluoromethylnicotinate
• NEATXKNYTRXHQL-UH
• Methyl 6-(trifluoromethyl) nicotinate
• A815955
• 221313-10-6
• SY007338
• BCP05949
• AKOS005063505
• SCHEMBL1317978
• CS-W015385
• AB12803
• MFCD03001346
• FT-0645553
• 6-(TRIFLUOROMETHYL)NICOTINIC ACID METHYL ESTER
• AC-29136
• J-522521
• O11962
• AMY3058
• DTXSID50379632
• EA-0870

• MDL： MFCD03001346
• Inchi： 1S/C8H6F3NO2/c1-14-7(13)5-2-3-6(12-4-5)8(9,10)11/h2-4H,1H3
• InChI Key： NEATXKNYTRXHQL-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])N=1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Surface Charge: 0
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: No data available
• Density: 1.331
• Melting Point: 61-62°C
• Boiling Point: 209.4℃ at 760 mmHg
• Flash Point: 80.4℃
• Refractive Index: 1.446
• Water Partition Coefficient: Soluble in acetone. Insoluble in water.
• PSA: 39.19000
• LogP: 1.88700

methyl 6-(trifluoromethyl)pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids